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Compound of Interest

Compound Name: NSC126405

Cat. No.: B1296035 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines and protocols for the preparation, storage, and

handling of NSC126405 stock solutions for experimental use. NSC126405 is an mTOR-

DEPTOR inhibitor that functions by binding to DEPTOR, thereby preventing the mTOR-

DEPTOR interaction and inducing cytotoxicity in multiple myeloma (MM) cells.[1][2][3] It is a

valuable tool for research in oncology and cell signaling pathways.

Chemical Properties of NSC126405
A clear understanding of the chemical properties of NSC126405 is fundamental for accurate

preparation of stock solutions. The key properties are summarized in the table below.

Property Value Reference

Catalog Number HY-164385 [1]

CAS Number 17581-52-1 [1]

Molecular Formula C₅H₂Cl₄N₂ [1]

Molecular Weight 231.89 g/mol [1]

Target mTOR [1]

Pathway PI3K/Akt/mTOR [1]
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Solubility Data
The solubility of NSC126405 is critical for preparing homogenous and accurate stock solutions.

Based on available data, the solubility in Dimethyl Sulfoxide (DMSO) has been determined. It is

important to note that for optimal dissolution, specific physical treatments may be necessary.

Solvent Solubility
Molar
Concentration (at
max solubility)

Special Conditions

DMSO 5 mg/mL 21.56 mM

Ultrasonic treatment

and warming to 60°C

may be required.

Note on Solubility:The provided solubility data is based on a product data sheet for a

compound with a similar naming convention. Researchers should always refer to the Certificate

of Analysis provided with their specific batch of NSC126405 for the most accurate solubility

information.

Experimental Protocols
Protocol 1: Preparation of a 10 mM NSC126405 Stock
Solution in DMSO
This protocol details the steps to prepare a 10 mM stock solution of NSC126405 in DMSO. This

concentration is a common starting point for subsequent dilutions for in vitro experiments.

Materials:

NSC126405 powder

Anhydrous/sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated pipette

Vortex mixer
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Water bath or heat block

Ultrasonic bath

Procedure:

Equilibration: Allow the vial containing NSC126405 powder and the DMSO solvent to

equilibrate to room temperature before use.

Calculation: Calculate the required amount of NSC126405 and DMSO to prepare the desired

volume of a 10 mM stock solution.

Mass (mg) = 10 mM × 231.89 g/mol × Volume (L)

For example, to prepare 1 mL of a 10 mM stock solution, you will need:

Mass = 10 mmol/L × 231.89 g/mol × 0.001 L = 2.3189 mg

Weighing: Accurately weigh the calculated amount of NSC126405 powder in a sterile

microcentrifuge tube.

Dissolving: Add the corresponding volume of sterile DMSO to the tube containing the

NSC126405 powder.

Solubilization:

Vortex the solution thoroughly for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, use an ultrasonic bath for 10-15 minutes.

If necessary, gently warm the solution in a water bath or heat block set to a maximum of

60°C for short periods until the solid is completely dissolved. Visually inspect the solution

to ensure no particulates are present.

Aliquoting: Once a clear, homogenous solution is obtained, dispense the stock solution into

smaller, single-use aliquots in sterile microcentrifuge tubes. This minimizes freeze-thaw

cycles and potential degradation.
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Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months). Always refer to the Certificate of Analysis for specific

storage recommendations.

Protocol 2: Preparation of Working Solutions for Cell
Culture Experiments
This protocol describes the dilution of the 10 mM DMSO stock solution to prepare working

concentrations for treating cells in culture.

Materials:

10 mM NSC126405 stock solution in DMSO

Sterile cell culture medium appropriate for your cell line

Sterile pipette tips and tubes

Procedure:

Thawing: Thaw a single aliquot of the 10 mM NSC126405 stock solution at room

temperature.

Intermediate Dilution (Optional but Recommended): To avoid precipitation of the compound

in the aqueous culture medium, it is advisable to perform an intermediate dilution in DMSO

or the cell culture medium. For example, dilute the 10 mM stock 1:10 in sterile DMSO to

obtain a 1 mM solution.

Final Dilution: Serially dilute the stock or intermediate solution into the final cell culture

medium to achieve the desired working concentrations (e.g., 1 µM, 10 µM).

Important: The final concentration of DMSO in the cell culture medium should be kept low,

typically below 0.5%, to avoid solvent-induced cytotoxicity.

Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO

(without NSC126405) to the cell culture medium. This is crucial to distinguish the effects of

the compound from the effects of the solvent.
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Application: Add the prepared working solutions to your cell cultures as per your

experimental design.

Visualizations
Signaling Pathway of NSC126405
The following diagram illustrates the mechanism of action of NSC126405 within the

PI3K/Akt/mTOR signaling pathway.
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Caption: Mechanism of NSC126405 action in the mTOR pathway.

Experimental Workflow for Stock Solution Preparation
This diagram outlines the sequential steps for preparing the NSC126405 stock solution.
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Caption: Workflow for preparing NSC126405 stock solution.
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Logical Relationship for Dilution
This diagram illustrates the logical steps for diluting the stock solution to working

concentrations for cell culture experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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